N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide

• Molecular Formula: C25H22N2O5
• Molecular Weight: 430.5 g/mol
• IUPAC Name: N-[4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H22N2O5/c1-15-12-18(26-24(28)17-8-11-21(30-2)22(14-17)31-3)9-10-19(15)27-25(29)23-13-16-6-4-5-7-20(16)32-23/h4-14H,1-3H3,(H,26,28)(H,27,29)
• InChI Key: XDDMLOFEAHGDEO-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC(=C(C=C2)OC)OC)NC(=O)C3=CC4=CC=CC=C4O3

Description

N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide, also known as DMFBC, is a chemical compound that has been the subject of significant scientific research in recent years. This compound has shown potential in various fields, including medicine and biology.

Mechanism of Action

The mechanism of action of N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to reduce inflammation and to inhibit the production of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide for lab experiments is its specificity for certain enzymes involved in tumor growth and inflammation. This makes it a valuable tool for studying these processes in vitro. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are many potential future directions for research on N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide. One area of interest is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential applications in medicine and biology. Finally, research is needed to determine the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide involves the reaction of 4-aminobenzophenone with 3,4-dimethoxybenzoyl chloride in the presence of a base. The resulting product is then reacted with 2-methylphenylboronic acid in the presence of a palladium catalyst to yield this compound.

Scientific Research Applications

N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide has been widely studied for its potential applications in medicine and biology. It has been found to exhibit anti-tumor activity and has shown promise as a potential treatment for various types of cancer. Additionally, this compound has been shown to have anti-inflammatory properties and may have applications in the treatment of inflammatory diseases.